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Compound of Interest

Compound Name: Chlormidazole

Cat. No.: B1201505 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Clotrimazole is a synthetic imidazole derivative with broad-spectrum antifungal activity.[1] It is

widely used in research to study fungal infections and has also been investigated for its

potential in treating other diseases, including certain cancers and sickle cell disease.[1] The

primary mechanism of its antifungal action involves the inhibition of cytochrome P450-

dependent 14α-demethylase, an enzyme crucial for the biosynthesis of ergosterol, a vital

component of the fungal cell membrane. This disruption leads to altered membrane

permeability and function.[1] Due to its lipophilic nature and poor aqueous solubility, proper

preparation of a stock solution is critical for its effective and reproducible use in in vitro cell

culture experiments.[2] This document provides a detailed protocol for the preparation, storage,

and handling of Clotrimazole stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative information for the preparation of a

Clotrimazole stock solution.
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Parameter Value Solvent Reference

Molecular Weight 344.84 g/mol - [3][4]

Solubility ~3-33 mg/mL DMSO [3][4][5]

~10-69 mg/mL Ethanol [3][5]

~20 mg/mL
Dimethylformamide

(DMF)
[5]

Insoluble / Sparingly

Soluble

Water / Aqueous

Buffers
[3][5]

Recommended Stock

Concentration

1-10 mg/mL (2.9-29

mM)
DMSO or Ethanol [6]

Storage (Powder)
-20°C (≥ 4 years

stability)
- [5]

Storage (Stock

Solution)
-80°C (up to 1 year) DMSO or Ethanol [3]

-20°C (up to 1 month) DMSO or Ethanol [3]

Note: Solubility can vary based on the purity of the compound and the solvent. It is

recommended to start with a lower concentration and increase if necessary. Using ultrasound

may aid in dissolving the compound.[4]

Experimental Protocol: Preparation of 10 mM
Clotrimazole Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Clotrimazole in Dimethyl

Sulfoxide (DMSO).

3.1. Materials and Equipment

Clotrimazole powder (CAS No. 23593-75-1)

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or cryovials

Analytical balance

Spatula

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): Lab coat, gloves, and safety glasses

3.2. Procedure

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the

Clotrimazole powder and DMSO to come to room temperature before opening to prevent

condensation.

Calculation: Calculate the mass of Clotrimazole required to make the desired volume of a 10

mM stock solution.

Mass (mg) = Desired Volume (mL) × 10 mM × 344.84 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 1 mL × 10 mmol/L × 344.84 mg/mmol / 1000 L/mL = 3.45 mg

Weighing: Carefully weigh out the calculated amount of Clotrimazole powder using an

analytical balance and transfer it into a sterile microcentrifuge tube or cryovial.

Dissolution: Add the appropriate volume of sterile DMSO to the tube containing the

Clotrimazole powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming or brief sonication can be used to aid dissolution if

necessary.[4] Visually inspect the solution against a light source to ensure there are no

visible particulates.
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Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles.[3] Label the aliquots clearly with the

compound name, concentration, solvent, and date of preparation.

Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for

long-term storage (up to one year).[3]

3.3. Preparation of Working Solution

To prepare a working solution, thaw an aliquot of the stock solution at room temperature. Dilute

the stock solution to the desired final concentration using pre-warmed sterile cell culture

medium. Mix well by gentle inversion or pipetting before adding to the cells.

Important Considerations:

Solvent Toxicity: DMSO can be toxic to cells at higher concentrations. Ensure the final

concentration of DMSO in the cell culture medium is typically ≤ 0.5% to minimize cytotoxic

effects.

Aqueous Instability: Clotrimazole is sparingly soluble in aqueous solutions.[5] It is

recommended to prepare fresh dilutions in culture medium for each experiment and not to

store aqueous working solutions for more than one day.[5]

Safety: Clotrimazole should be handled with care.[5] Always wear appropriate PPE. Refer to

the Safety Data Sheet (SDS) for detailed safety information.

Diagrams
The following diagrams illustrate the experimental workflow and the signaling pathway affected

by Clotrimazole.
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Caption: Workflow for preparing a 10 mM Clotrimazole stock solution.
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Caption: Clotrimazole inhibits ergosterol synthesis in fungi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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